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Compound of Interest

Compound Name: Obelin

Cat. No.: B15616920 Get Quote

Disclaimer: The following information pertains to Obeticholic Acid. The term "Obelin" as

specified in the query did not correspond to a known chemical substance in our search. Please

verify the identity of the substance you are working with before proceeding.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Obeticholic Acid.

Hazard Identification and Safety Precautions
Obeticholic Acid (OCA) is a semi-synthetic bile acid analog. While it is used as a therapeutic

agent, it also presents hazards in a laboratory setting. It is classified as harmful if swallowed,

causes skin irritation, and serious eye irritation, and may cause respiratory irritation.[1] It is also

suspected of damaging fertility or the unborn child.[2][3]

Summary of Hazards:
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Hazard Class GHS Classification
Precautionary Statement
Codes

Acute Toxicity, Oral Category 4 H302

Skin Corrosion/Irritation Category 2 H315

Serious Eye Damage/Irritation Category 2A H319

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)
H335

Reproductive Toxicity Category 2 H361

Source:[1][2][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure safety.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2][4]

Protects against splashes and

dust particles that can cause

serious eye irritation.

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber). Gloves must be

inspected prior to use.[4]

Prevents skin contact which

can cause irritation.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. For larger quantities

or risk of splashing, wear

fire/flame resistant and

impervious clothing.[1][4]

Protects skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood.[1][5] If

engineering controls are not

sufficient, a NIOSH-approved

N100 or CEN-approved FFP3

particulate respirator may be

used.[4]

Prevents inhalation of dust or

aerosols which can cause

respiratory tract irritation.

Safe Handling and Storage Protocol
Engineering Controls:

Work in a well-ventilated area. The use of a laboratory fume hood is recommended,

especially when handling powders or creating solutions.[4][5]

Ensure safety showers and eyewash stations are readily accessible.[1]

Handling Procedures:

Read and understand the Material Safety Data Sheet (MSDS) before starting any work.[1][2]

[3][4][5][6]
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Don the appropriate PPE as specified in the table above.

Avoid contact with skin, eyes, and clothing.[2][4]

Avoid the formation of dust and aerosols.[1][2][5]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1][4]

Storage Conditions:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][5]

Recommended storage temperatures:

Powder: -20°C for up to 3 years.[1][5]

In solvent: -80°C for up to 6 months.[1][5]

Emergency Procedures
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Situation First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][5]

Spillage

Evacuate personnel to a safe area. Wear

appropriate PPE. Avoid dust formation. Sweep

up or vacuum the spillage and collect it in a

suitable container for disposal. Clean the spill

area thoroughly with a suitable decontaminating

agent.[1][4]

Disposal Plan
All waste materials containing Obeticholic Acid must be treated as hazardous waste.

Waste Collection: Collect waste in a clearly labeled, sealed container.

Disposal Method: Dispose of the hazardous waste through a licensed disposal company. Do

not dispose of it in the regular trash or down the drain.[4][7] Ensure compliance with all

federal, state, and local regulations.[4]
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Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

chemical waste.[4]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Obeticholic Acid in a

laboratory setting.
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Caption: Workflow for Safe Handling of Obeticholic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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